Cas no 624-38-4 (1,4-Diidobenzene)

1,4-Diidobenzene structure
1,4-Diidobenzene structure
Product Name:1,4-Diidobenzene
CAS No:624-38-4
MF:C6H4I2
MW:329.904906272888
MDL:MFCD00001054
CID:39152
PubChem ID:12208
Update Time:2025-04-18

1,4-Diidobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diiodobenzene
    • p-Diiodobenzene
    • 1,4-Diidobenzene
    • 1,4-diodobenzene
    • Benzene,1,4-diiodo
    • Benzene,p-diiodo
    • p-Benzene diiodide
    • p-di-I-benzene
    • Benzene, 1,4-diiodo-
    • Benzene, p-diiodo-
    • I9XCF83VAV
    • LFMWZTSOMGDDJU-UHFFFAOYSA-N
    • NSC6297
    • 1,4-diiodbenzene
    • 1,4 diiodobenzene
    • Benzene,4-diiodo-
    • 1,4-diiodiobenzene
    • 1,4 di-idobenzene
    • 1,4-di-iodobenzene
    • 1,4 di-iodobenzene
    • PubChem3837
    • 1,4-Diiodo-benzene
    • Benzene,1,4-diiodo-
    • Benzene, 1,4-iodo-
    • B
    • AC-26088
    • DTXSID2022092
    • D0608
    • J-610075
    • HY-W007412
    • A20862
    • SY010001
    • AM20040890
    • EN300-21234
    • 624-38-4
    • AI3-08885
    • AKOS000121397
    • J-503998
    • CS-W007412
    • Q27280619
    • NS00035033
    • NSC-6297
    • 1,4-Diiodobenzene, 99%
    • InChI=1/C6H4I2/c7-5-1-2-6(8)4-3-5/h1-4
    • GS-6873
    • NSC 6297
    • 4-IODOPHENYL IODIDE
    • UNII-I9XCF83VAV
    • SCHEMBL67142
    • P-PHENYLENE DIIODIDE
    • EINECS 210-842-2
    • FT-0606881
    • CHEMBL454178
    • MFCD00001054
    • DB-013767
    • p-Diiodo-benzene; 4-Iodophenyl Iodide; NSC 6297; p-Diiodobenzene; p-Phenylene Diiodide
    • STL280139
    • pDiiodobenzene
    • FD32402
    • DTXCID702092
    • pBenzene diiodide
    • Benzene, p-diiodo-(8CI)
    • Benzene, 1,4diiodo
    • Benzene, pdiiodo
    • 210-842-2
    • Benzene, pdiiodo (8CI)
    • MDL： MFCD00001054
    • Inchi： 1S/C6H4I2/c7-5-1-2-6(8)4-3-5/h1-4H
    • InChI Key： LFMWZTSOMGDDJU-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1)I
    • BRN： 1904546

Computed Properties

  • Exact Mass: 329.84000
  • Monoisotopic Mass: 329.84025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White lens powder
  • Density: 2.350
  • Melting Point: 128.0 and le 132.0 deg-C
  • Boiling Point: 285 °C(lit.)
  • Flash Point: 285℃
  • Refractive Index: 1.6212
  • Water Partition Coefficient: Soluble in ether and ethanol. Insoluble in water.
  • PSA: 0.00000
  • LogP: 2.89580
  • Sensitiveness: Light Sensitive
  • Solubility: Soluble in ether, soluble in ethanol, insoluble in water.

1,4-Diidobenzene Security Information

1,4-Diidobenzene Customs Data

  • HS CODE：29036990
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-Diidobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D0608-25G
1,4-Diiodobenzene
 624-38-4 >98.0%(GC)
25g
 ¥750.00 2024-04-15
Fluorochem
131402-25g
1,4-Diiodobenzene
 624-38-4 98%
25g
 ￡24.00 2022-02-28
Fluorochem
131402-100g
1,4-Diiodobenzene
 624-38-4 98%
100g
 ￡48.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111116-25g
1,4-Diidobenzene
 624-38-4 98%
25g
 ¥199.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111116-5g
1,4-Diidobenzene
 624-38-4 98%
5g
 ¥59.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111116-100g
1,4-Diidobenzene
 624-38-4 98%
100g
 ¥625.90 2023-09-03
Chemenu
CM101853-500g
1,4-diiodobenzene
 624-38-4 95+%
500g
 $281 2021-06-17
Chemenu
CM101853-1000g
1,4-diiodobenzene
 624-38-4 95+%
1000g
 $468 2021-06-17
Alichem
A013032512-250mg
1,4-Diiodobenzene
 624-38-4 97%
250mg
 $489.60 2023-09-01
Alichem
A013032512-500mg
1,4-Diiodobenzene
 624-38-4 97%
500mg
 $815.00 2023-09-01

1,4-Diidobenzene Production Method

Production Method 1

100-20-9 100-20-9
90-14-2 90-14-2
624-38-4 624-38-4
879-18-5 879-18-5
Reaction Conditions
1.1 Catalysts: 2241736-67-2 Solvents: Benzene-d6 ;  20 h, 110 °C
Reference
Functional Group Transposition: A Palladium-Catalyzed Metathesis of Ar-X σ-Bonds and Acid Chloride Synthesis
De La Higuera Macias, Maximiliano; et al, Journal of the American Chemical Society, 2018, 140(32), 10140-10144

Production Method 2

624-31-7 624-31-7
100-20-9 100-20-9
624-38-4 624-38-4
874-60-2 874-60-2
Reaction Conditions
1.1 Catalysts: 2241736-67-2 Solvents: Benzene-d6 ;  20 h, 110 °C
Reference
Functional Group Transposition: A Palladium-Catalyzed Metathesis of Ar-X σ-Bonds and Acid Chloride Synthesis
De La Higuera Macias, Maximiliano; et al, Journal of the American Chemical Society, 2018, 140(32), 10140-10144

1,4-Diidobenzene Raw materials

1,4-Diidobenzene Preparation Products

1,4-Diidobenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:624-38-4)1,4-Diiodobenzene
Order Number:1646265;sfd957
Stock Status:in Stock
Quantity:Company Customization/200KG
Purity:98%/99%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:624-38-4)1,4-二碘苯
Order Number:LE1646265;LE086
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:624-38-4)1,4-Diidobenzene
Order Number:A20862
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):220.0
Email:sales@amadischem.com

1,4-Diidobenzene Related Literature

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624-38-4 (1,4-Diidobenzene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:624-38-4)1,4-Diiodobenzene
1646265;sfd957
Purity:98%/99%
Quantity:Company Customization/200KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:624-38-4)1,4-二碘苯
LE1646265;LE086
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email